Orotic acid

• IUPAC Name: 2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C5H4N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)
• InChI Key: PXQPEWDEAKTCGB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=O)NC1=O)C(=O)O
• Molecular Formula: C5H4N2O4
• DSSTOX Substance ID: DTXSID0025814
• Molecular Weight: 156.10 g/mol
• Physical Description: Orotic acid appears as white crystals or crystalline powder. (NTP, 1992), Yellow liquid with a mild fatty ester odor; [Ethox MSDS], Solid
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992), In water, 1,820 mg/L at 25 °C, 1.82 mg/mL at 18 °C
• Color/Form: Crystals
• CAS RN: 65-86-1, 61791-00-2
• Melting Point: 653 to 655 °F (NTP, 1992), 345-346 °C, 345.5 °C

Description

Orotic acid, also known as uracil-6-carboxylic acid, is a pyrimidinedione and a carboxylic acid. It was historically believed to be part of the vitamin B complex and was called vitamin B13, but it is now known that it is not a vitamin. The compound is synthesized in the body via a mitochondrial enzyme, dihydroorotate dehydrogenase.

Synthesis Analysis

Orotic acid is synthesized from dihydroorotate by the enzyme dihydroorotate dehydrogenase. It later combines with phosphoribosyl pyrophosphate (PRPP) to form orotidine-5’-monophosphate (OMP). A distinguishing characteristic of pyrimidine synthesis is that the pyrimidine ring is fully synthesized before being attached to the ribose sugar. In a study, N-arylhydrazone derivatives of orotic acid were synthesized and evaluated for their stem cell proliferation potential.

Molecular Structure Analysis

The molecular formula of orotic acid is C5H4N2O4. It has a molar mass of 156.097 g/mol. The structure of orotic acid consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms.

Chemical Reactions Analysis

Orotic acid is involved in many biological processes. It is an intermediate in de novo pyrimidine biosynthesis. It is used to study the specificity and kinetics of orotate phosphoribosyltransferase (OPRT) which catalyzes the reversible phosphoribosyl transfer from 5′-phospho-α-d-ribose 1′-diphosphate (PRPP) to orotic acid (OA), forming pyrophosphate and orotidine 5′-monophosphate (OMP).

Physical And Chemical Properties Analysis

Orotic acid is a solid substance. Its melting point is greater than 300°C. The initial boiling point and boiling range is 280.29°C.

Scientific Research Applications

Bioproduction of Nucleotides

Orotic acid serves as a precursor in the bioproduction of uridine 5’-monophosphate (UMP), utilizing microbes like Corynebacterium ammoniagenes or Saccharomyces cerevisiae . .

Biochemical Pathway Studies

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Precursor in Pyrimidine Nucleotide Synthesis

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Lipid Metabolism and Heart Health

Orotic acid is essential for lipid transformations in the liver, utilization of fatty acids by the heart, and increasing the activity of lipoprotein lipases. .

Mineral Supplementation

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Pyrimidine Metabolism Research

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Stem Cell Research

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Polymer Research

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Mechanism of Action

Target of Action

Orotic acid, a pyrimidine precursor, primarily targets several enzymes involved in the pyrimidine biosynthetic pathway . These include:

• Orotate phosphoribosyltransferase
• Dihydroorotate dehydrogenase (quinone), mitochondrial
• Dihydroorotate dehydrogenase (quinone)
• Dihydroorotase
• Dihydroorotate dehydrogenase A (fumarate)

These enzymes play crucial roles in the synthesis of pyrimidine nucleotides, which are essential components of DNA and RNA.

Mode of Action

Orotic acid interacts with its targets to facilitate the synthesis of pyrimidine nucleotides. It is converted into orotidine-5’-monophosphate (OMP) by the enzyme orotate phosphoribosyltransferase . This is a key step in the de novo synthesis of uridine monophosphate (UMP), a pyrimidine nucleotide .

Biochemical Pathways

Orotic acid is involved in the pyrimidine biosynthetic pathway. It serves as a precursor for the synthesis of UTP and CTP, which are substrates for RNA polymerase, and UDP sugars, which are substrates for carbohydrate-containing macromolecules such as glycogen, glycoproteins, and glycolipids . The biosynthesis of these pyrimidines is well regulated, and disturbances in this pathway can lead to severe metabolic and structural alterations of cells .

Pharmacokinetics

It is known that orotic acid is synthesized in the body via a mitochondrial enzyme, dihydroorotate dehydrogenase .

Result of Action

The action of orotic acid results in the production of pyrimidine nucleotides, which are essential for various biochemical reactions. It is also used to manage uncomplicated liver dysfunction in combination with xanthine . Moreover, orotic acid can enhance cardiac output and aid in recovery from heart failure . It also helps in the absorption of beneficial health nutrients like magnesium, calcium, and potassium .

Action Environment

The action of orotic acid can be influenced by various environmental factors. For instance, in an in vitro contraction model of electrically pulse-stimulated C2C12 myotubes, orotic acid was found to modulate both the inflammatory and the metabolic reaction provoked by acute contraction . Furthermore, dietary administration of orotic acid is considered to provide a wide range of beneficial effects, including cardioprotection and exercise adaptation .

Safety and Hazards

Orotic acid may cause respiratory irritation, serious eye irritation, skin irritation, and it is harmful if swallowed. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and avoid contact with skin and eyes.

Future Directions

Research is ongoing to develop new treatments and improve outcomes for conditions related to orotic acid. For instance, N-arylhydrazone derivatives of orotic acid have been synthesized and their potential as stimulators of human mesenchymal stem cells has been evaluated.

Synthesis routes and methods I

Procedure details

To recap, this invention involves: converting trichloroacetyl chloride with ketone to γ,γ ,γ -trichloroacetoacetyl chloride, adding the reaction mixture to urea dissolved in a polar organic solvent, e.g., acetic acid; evaporating out the resulting 6-trichloromethyluracil; and hydrolyzing the 6-trichloromethyluracil to form orotic acid.

Synthesis routes and methods II

Procedure details

A suspension of 57 g of cyanomethylurea in 45 ml of methanol is heated to boiling under agitation, combined with 3 ml of 8N sodium hydroxide solution, and heated under reflux for 30 minutes. The reaction mixture is then allowed to cool down to 30° C., 550 ml of water and 90 g of 50% strength glyoxylic acid are added thereto, and the mixture is neutralized with 8N sodium hydroxide solution at a temperature of maximally 30° C. until a pH of 6.5 has been attained. The mixture is then heated to 55°-60° C., 225 ml of 8N sodium hydroxide solution is added dropwise thereto at this temperature within one hour, and the mixture is stirred for another 2 hours. Then about 150 ml of aqueous methanol is removed by distillation to 95° C.; the mixture is heated for one hour under reflux and gently acidified with concentrated nitric acid. The mixture is allowed to cool down to room temperature, the thus-separated crystallized product is filtered off, washed with water, and dried under vacuum, thus obtaining 72 g of orotic acid (=71.8% of theory).

Synthesis routes and methods III

Procedure details

A suspension of 57 g of cyanomethylurea in 45 ml of methanol is heated to boiling under agitation, combined with 3 ml of 8N sodium hydroxide solution, and heated under reflux for 30 minutes. The reaction mixture is then allowed to cool down to 30° C., 550 ml of water and 90 g of 50% strength glyoxylic acid are added thereto, and the mixture is neutralized with 8N sddium hydroxide solution at a temperature of maximally 30° C. until a pH of 6.5 has been attained. The mixture is then heated to 55°-60° C., 225 ml of 8N sodium hydroxide solution is added dropwise thereto at this temperature within one hour, and the mixture is stirred for another 2 hours. Then about 150 ml of aqueous methanol is removed by distillation to 95° C.; the mixture is heated for one hour under reflux and gently acidified with concentrated nitric acid. The mixture is allowed to cool down to room temperature, the thus-separated crystallized product is filtered off, washed with water, and dried under vacuum, thus obtaining 72 g of orotic acid (=71.8% of theory).